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Compound of Interest

Compound Name: Feldspar

cat. No.: B12085585

Introduction to Feldspar Mineralogy

Feldspars are a group of rock-forming tectosilicate minerals that make up as much as 60% of
the Earth's crust. They are essential components of igneous, metamorphic, and sedimentary
rocks and are widely used in industrial applications, including ceramics, glass production, and
as fillers in paints and plastics. The generalized chemical formula for the feldspar group is
X(Al,Si)a0s, where X can be potassium (K), sodium (Na), calcium (Ca), or, less commonly,
barium (Ba), rubidium (RDb), or strontium (Sr).

The feldspar group is primarily classified based on the chemical composition of the X cation,
which leads to two main series: the alkali feldspars and the plagioclase feldspars. This
classification is often visualized using a ternary diagram with end-members albite (NaAlSizOs),
anorthite (CaAlzSi20s), and orthoclase (KAISi3Os).

Alkali Feldspars

The alkali feldspar series is a solid solution between the potassium end-member, orthoclase
(KAISizOs), and the sodium end-member, albite (NaAlSizOs). Complete solid solution occurs at
high temperatures, but at lower temperatures, the difference in the ionic radii of K+ and Na*
leads to immiscibility and the formation of exsolution lamellae, resulting in perthite.

Plagioclase Feldspars

The plagioclase feldspar series is a continuous solid solution between the albite (NaAlSizOs)
and anorthite (CaAlzSi20Os) end-members. The substitution between Na* and Ca2?* is coupled
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with the substitution of Si** and AR+ to maintain charge balance. The plagioclase series is
divided into six arbitrary members based on the anorthite (An) content.

Ternary Classification of Feldspars

The compositional relationships between the three end-members (orthoclase, albite, and
anorthite) are best represented by a ternary diagram. This diagram illustrates the fields of alkali
feldspars, plagioclase feldspars, and the limited solid solution between orthoclase and
anorthite.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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